Cas no 52196-11-9 (2-(3,4-dihydro-2H-pyrrol-5-yl)piperidine-1-carbaldehyde)

2-(3,4-dihydro-2H-pyrrol-5-yl)piperidine-1-carbaldehyde structure
52196-11-9 structure
Product Name:2-(3,4-dihydro-2H-pyrrol-5-yl)piperidine-1-carbaldehyde
CAS No:52196-11-9
MF:C10H16N2O
MW:180.246842384338
CID:1579907
PubChem ID:94549
Update Time:2025-04-21

2-(3,4-dihydro-2H-pyrrol-5-yl)piperidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-dihydro-2H-pyrrol-5-yl)piperidine-1-carbaldehyde
    • 1-piperidinecarboxaldehyde, 2-(3,4-dihydro-2H-pyrrol-5-yl)-
    • 2-(3,4-Dihydro-2H-pyrrol-5-yl)-1-piperidinecarboxaldehyde
    • SMIPINE
    • DTXSID30966569
    • 2-(3,4-Dihydro-2H-pyrrol-5-yl)-1-piperidinecarbaldehyde #
    • FBNJGSJNODLRSZ-UHFFFAOYSA-N
    • 52196-11-9
    • Inchi: 1S/C10H16N2O/c13-8-12-7-2-1-5-10(12)9-4-3-6-11-9/h8,10H,1-7H2
    • InChI Key: FBNJGSJNODLRSZ-UHFFFAOYSA-N
    • SMILES: O=CN1CCCCC1C1CCCN=1

Computed Properties

  • Exact Mass: 180.12638
  • Monoisotopic Mass: 180.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.67
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